Cas no 2144096-71-7 (2-(4-aminooxepan-4-yl)acetamide)

• Product Name: 2-(4-aminooxepan-4-yl)acetamide
• CAS No: 2144096-71-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5907225
• PubChem ID: 165746456
• Update Time: 2025-05-21

2-(4-aminooxepan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminooxepan-4-yl)acetamide
• 2144096-71-7
• EN300-1285726

• Inchi： 1S/C8H16N2O2/c9-7(11)6-8(10)2-1-4-12-5-3-8/h1-6,10H2,(H2,9,11)
• InChI Key： VZUJDXPCNQHREH-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(N)=O)(CC1)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(4-aminooxepan-4-yl)acetamide

2-(4-Aminooxepan-4-yl)Acetamide (CAS No. 2144096-71-7): A Comprehensive Overview

2-(4-Aminooxepan-4-yl)Acetamide, a compound with the CAS registry number 2144096-71-7, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, often referred to as oxepane derivative, belongs to the broader category of cyclic amines and has been extensively studied for its role in drug design, biological activity, and material science. Recent advancements in synthetic chemistry have enabled researchers to explore its structure-function relationships, paving the way for innovative applications.

The molecular structure of 2-(4-Aminooxepan-4-yl)Acetamide is characterized by a seven-membered ring system (oxepane) with an amine group attached at the 4-position. This configuration imparts unique electronic and steric properties, making it a valuable building block in organic synthesis. The presence of an acetamide group further enhances its versatility, allowing for modifications that can tailor its reactivity and solubility. Recent studies have highlighted its potential as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly.

One of the most promising areas of research involving 2-(4-Aminooxepan-4-yl)Acetamide is its application in drug delivery systems. Its ability to form stable complexes with various biomolecules has led to investigations into its use as a carrier for anticancer drugs and antibiotics. For instance, researchers have demonstrated that this compound can enhance the bioavailability of poorly soluble drugs by forming amorphous solid dispersions. This property is particularly advantageous in developing targeted therapies, where controlled drug release is critical.

In addition to its pharmacological applications, 2-(4-Aminooxepan-4-yl)Acetamide has shown potential in the field of polymer chemistry. Its cyclic structure and amine functionality make it an ideal candidate for synthesizing novel polymers with tailored mechanical and thermal properties. Recent breakthroughs have focused on using this compound as a monomer in the production of biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of 2-(4-Aminooxepan-4-yl)Acetamide involves a multi-step process that typically begins with the preparation of the oxepane ring. This is often achieved through intramolecular cyclization reactions, followed by functionalization to introduce the acetamide group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets rigorous quality standards for both academic and industrial applications.

From a biological standpoint, 2-(4-Aminooxepan-4-yl)Acetamide exhibits interesting interactions with cellular components. Studies have shown that it can modulate enzyme activity by binding to specific protein pockets, suggesting its potential as a lead compound in enzyme inhibition assays. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for drug development targeting intracellular pathogens.

Recent advancements in computational chemistry have also contributed significantly to understanding the behavior of 2-(4-Aminooxepan-4-yl)Acetamide at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery processes.

In conclusion, 2-(4-Aminooxepan-4-yl)Acetamide (CAS No. 2144096-71-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations within medicinal chemistry, materials science, and beyond.